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Compound of Interest

Compound Name: 4-Bromophenylacetic acid

Cat. No.: B019724 Get Quote

The quality and characterization of an analytical standard are paramount. Different suppliers

offer 4-Bromophenylacetic acid with varying purity levels and characterization data. A

summary of offerings from prominent suppliers is presented below.
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Supplier/Br
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Product
Name

Purity/Assa
y
Specificatio
n

Form
Melting
Point (°C)

Analytical
Method for
Assay

Thermo

Scientific

Chemicals

4-

Bromophenyl

acetic acid,

99%

≥98.5%

(Silylated

GC)≥98.5 to

≤101.5%

(Aqueous

acid-base

Titration)

Crystals or

powder, white

to pale cream

113.0 - 120.0

Gas

Chromatogra

phy,

Titration[1]

Sigma-

Aldrich

4-

Bromophenyl

acetic acid

98% Powder 114 - 117 Not specified

LGC

Standards

4-

Bromophenyl

acetic Acid

Not specified

(Sold as a

Certified

Reference

Material)

Neat Not specified Not specified

Note: The choice of standard will depend on the stringency of the analytical requirement. For

quantitative applications requiring high accuracy, a standard with a well-defined purity assay

(e.g., from Thermo Scientific) or a Certified Reference Material (CRM) is recommended.

Experimental Protocols for Analysis
The analysis of 4-Bromophenylacetic acid can be performed using several analytical

techniques. The most common methods are High-Performance Liquid Chromatography (HPLC)

and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography (HPLC)
Method
HPLC is a robust method for the quantification and purity assessment of 4-
Bromophenylacetic acid. A reverse-phase method is typically employed.[2]
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Methodology:

Column: Newcrom R1 or a similar C18 column (e.g., 250 x 4.6 mm, 5 µm).

Mobile Phase: A mixture of acetonitrile and water with an acid modifier. For example,

Acetonitrile:Water (50:50) with 0.1% phosphoric acid.[2] For Mass Spectrometry (MS)

detection, a volatile modifier like formic acid should be used instead of phosphoric acid.[2]

Flow Rate: 1.0 mL/min.

Detection: UV detector at 220 nm.

Injection Volume: 10 µL.

Standard Preparation: Prepare a stock solution of 1 mg/mL 4-Bromophenylacetic acid in

the mobile phase. Create a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by

serial dilution of the stock solution to generate a calibration curve.

Sample Preparation: Dissolve the sample in the mobile phase to a concentration within the

calibration range. Filter through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)
Method
GC-MS provides high selectivity and sensitivity, making it suitable for identification and trace-

level quantification.[3] As 4-Bromophenylacetic acid is a carboxylic acid, derivatization (e.g.,

silylation) is often required to improve its volatility and chromatographic performance.

Methodology:

Derivatization (Silylation):

Accurately weigh 1-2 mg of the 4-Bromophenylacetic acid standard or sample into a

vial.

Add 200 µL of a silylating agent (e.g., BSTFA with 1% TMCS).

Add 800 µL of a solvent like acetonitrile or pyridine.
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Cap the vial tightly and heat at 70°C for 30 minutes.

Cool to room temperature before injection.

GC-MS Conditions:

Column: DB-5ms capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or

equivalent.[3]

Carrier Gas: Helium at a constant flow of 1.0 mL/min.[3]

Inlet Temperature: 280 °C.[3]

Injection Mode: Splitless (1 µL injection volume).[3]

Oven Temperature Program: Initial temperature of 150°C for 1 minute, then ramp at

20°C/min to 300°C and hold for 5 minutes.[3]

MS Transfer Line Temperature: 290 °C.

Ion Source Temperature: 230 °C.

Mode: Electron Ionization (EI) at 70 eV.

Scan Range: 50-350 m/z. Key identifying ions for the parent molecule (m/z 214, 216) and

major fragments (m/z 169, 171) should be monitored.[4]

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the comprehensive analysis and

qualification of a 4-Bromophenylacetic acid analytical standard.
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Caption: Workflow for the analysis of 4-Bromophenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Bromophenylacetic acid, 99% 100 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

2. 4-Bromophenylacetic acid | SIELC Technologies [sielc.com]

3. benchchem.com [benchchem.com]

4. Benzeneacetic acid, 4-bromo- | C8H7BrO2 | CID 74654 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparison of 4-Bromophenylacetic Acid Analytical
Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019724#analytical-standards-for-4-
bromophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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